Cas no 2227910-37-2 ((3S)-3-hydroxy-3-3-(methoxymethyl)furan-2-ylpropanoic acid)

• Product Name: (3S)-3-hydroxy-3-3-(methoxymethyl)furan-2-ylpropanoic acid
• CAS No: 2227910-37-2
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 5846489
• PubChem ID: 165698616
• Update Time: 2025-07-13

(3S)-3-hydroxy-3-3-(methoxymethyl)furan-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-3-(methoxymethyl)furan-2-ylpropanoic acid
• (3S)-3-hydroxy-3-[3-(methoxymethyl)furan-2-yl]propanoic acid
• EN300-1774291
• 2227910-37-2

• Inchi： 1S/C9H12O5/c1-13-5-6-2-3-14-9(6)7(10)4-8(11)12/h2-3,7,10H,4-5H2,1H3,(H,11,12)/t7-/m0/s1
• InChI Key： KJRNXQNUNIPTMO-ZETCQYMHSA-N
• SMILES： O1C=CC(COC)=C1[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 200.06847348g/mol
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 79.9Ų

Additional information on (3S)-3-hydroxy-3-3-(methoxymethyl)furan-2-ylpropanoic acid

Introduction to (3S)-3-hydroxy-3-3-(methoxymethyl)furan-2-ylpropanoic Acid (CAS No. 2227910-37-2)

(3S)-3-hydroxy-3-3-(methoxymethyl)furan-2-ylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2227910-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of (3S)-3-hydroxy-3-3-(methoxymethyl)furan-2-ylpropanoic acid features a unique arrangement of functional groups, including a hydroxyl group and a furan ring substituted with a methoxymethyl moiety. This structural configuration contributes to its distinctive chemical properties and biological interactions. The presence of the stereogenic center at the third carbon atom, as indicated by the (S) configuration, further enhances its complexity and potential for diverse biological effects.

In recent years, there has been a growing interest in exploring the pharmacological potential of this compound. Preliminary studies have suggested that it may possess anti-inflammatory, antioxidant, and anti-proliferative properties. These findings are particularly intriguing given the increasing demand for novel therapeutic agents that can address various chronic diseases without significant side effects.

One of the most compelling aspects of (3S)-3-hydroxy-3-3-(methoxymethyl)furan-2-ylpropanoic acid is its structural similarity to several known bioactive compounds. This similarity has prompted researchers to investigate its potential as a lead compound for drug discovery. By leveraging computational modeling and high-throughput screening techniques, scientists have been able to identify novel derivatives with enhanced pharmacological profiles.

The synthesis of this compound presents both challenges and opportunities. The complex stereochemistry requires precise control over reaction conditions to ensure high enantiomeric purity. Advances in synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, have made it increasingly feasible to produce this compound in scalable quantities. These advancements are crucial for both preclinical and clinical studies aimed at evaluating its therapeutic efficacy.

Recent research has also highlighted the importance of understanding the metabolic pathways involving (3S)-3-hydroxy-3-3-(methoxymethyl)furan-2-ylpropanoic acid. By examining how the body processes this compound, researchers can gain insights into its mechanism of action and potential interactions with other drugs. This information is vital for optimizing dosages and minimizing adverse effects in future clinical trials.

The pharmacokinetic properties of this compound are another area of active investigation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics in animal models. These findings suggest that it may be suitable for oral administration, which would enhance patient compliance and ease of use in clinical settings.

Furthermore, the safety profile of (3S)-3-hydroxy-3-3-(methoxymethyl)furan-2-ylpropanoic acid has been carefully evaluated through extensive preclinical studies. These studies have demonstrated that it is well-tolerated at various doses without causing significant toxicity or organ damage. This safety data is essential for supporting further development and eventual regulatory approval for therapeutic use.

The potential applications of this compound are broad and span multiple therapeutic areas. For instance, its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antioxidant activity could be beneficial in managing oxidative stress-related disorders like neurodegenerative diseases.

In conclusion, (CAS No. 2227910-37-2) represents a promising candidate for further pharmaceutical development. Its unique chemical structure, combined with preliminary evidence of biological activity, positions it as a valuable asset in the quest for novel therapeutics. As research continues to uncover more about its pharmacological properties and mechanisms of action, this compound is likely to play an increasingly important role in addressing unmet medical needs.